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what is Kathon 886 MW biocide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Kathon 886

CAS No.: 55965-84-9

Cat. No.: S572685

Technical Specifications

Specification Details

Product Type Biocides (Isothiazolinone-based) [1]

Delivery Form Solution in water [1] [2]

Appearance Colorless to light yellow liquid [2]

CAS Number 55965-84-9 [1] [2] [3]

Active Ingredients Mixture of Methylchloroisothiazolinone (CIT) and Methylisothiazolinone
(MIT) [3]

Active Ingredient 14% to 14.5% (in water) [2] [4]

Concentration

Density ~1.19 g/cm3 [2]
Molecular Formula CsHoCIN202S2 [2] [3]
Molecular Weight 264.75 g/mol [2] [3]
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Efficacy Data & Application Guidelines

Aspect Details

Effective Against Bacteria (including odor-causing and some Mycobacterium strains),
fungi (mold and yeast), endotoxin-producing bacteria [4].

Typical Use Concentration 10 - 17 ppm for maintenance; 6.25 - 25 ppm for eradication in fouled
(Active Ingredient) systems [4].
Key Efficacy Findings 7-20 ppm a.i. prevented growth of Mycobacterium chelonae; 9 ppm a.i.

provided complete kill of 103 bacteria/ml in a soluble oil fluid [4].
Contact Time Metabolic inhibition within minutes; cell death within 24-48 hours [4].

Stability Retains efficacy for 1-4 weeks; stable up to 60°C (140°F) and pH 9.2
[4].

Mechanism of Action

Kathon 886 MW functions through a rapid, two-step mechanism that disrupts core cellular functions in

microorganisms [4].
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Step 1: Rapid Growth Inhibition (within minutes)

Disruption of central metabolic pathways
(Inhibition of dehydrogenases)

'

Inhibition of:
e Cellular Respiration (Oz consumption)
« Energy Generation (ATP synthesis)
 Nutrient Uptake & Growth

Step 2: Loss of Cell iability (within 24-48 hours)

Progressive loss of protein thiols
and production of free radicals

Cell Death

Click to download full resolution via product page

Figure 1: The two-step mechanistic pathway of Kathon 886 MW leading to microbial cell death.

Experimental & Application Protocols

Efficacy Testing Against Mycobacteria

A controlled laboratory study evaluated Kathon 886 MW performance against Mycobacterium chelonae

(ATCC 14472) [4]:

¢ Test System: Dilute and full-strength nutrient broth.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s572685?utm_src=pdf-body-img
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Inoculum Level: ~10% CFU/ml of the Mycobacterium isolate.
e Treatment: Kathon 886 MW at 7-20 ppm active ingredient.
¢ Result: Complete prevention of growth was observed.

Eradication Study in Metalworking Fluid

Another study demonstrated the biocides efficacy in a soluble oil fluid [4]:

¢ Initial Contamination: 102 bacteria/ml.
e Treatment: Kathon 886 MW at 9 ppm active ingredient.
¢ Result: The concentration was sufficient to provide complete Kill of the bacterial population.

Standard Application Guidelines

¢ Metalworking Fluid Preservation: For a non-fouled system, use 2.7 fluid ounces per 1,000 gallons
of emulsion every 4 weeks. For a fouled system, an initial dose of 5.4-12.8 fl oz per 1,000 gallons is
recommended [4].

¢ Metal Cleaning Fluid Preservation: Final use-dilution should contain 44 to 147 ppm (as supplied) or

6.25 to 25 ppm active isothiazolones [4].

Stability & Compatibility Notes

The antimicrobial efficacy of Kathon 886 MW can be influenced by system conditions [4]:

o Stability Boosters: Addition of copper (inorganic/organic) can improve stability; biosurfactants or
chelants like EDTA may boost efficacy in challenging systems.

e Compatibility Testing: Laboratory or pilot tests are recommended prior to commercial use due to
variations in coolant formulations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b572685#what-is-kathon-886-mw-biocide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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